Cas no 1215852-91-7 (3-(4-bromophenyl)-8-(3-chloro-4-methylbenzenesulfonyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one)

• Product Name: 3-(4-bromophenyl)-8-(3-chloro-4-methylbenzenesulfonyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• CAS No: 1215852-91-7
• MF: C₂₀H₁₉BrClN₃O₃S
• MW: 496.805161714554
• CID: 5394746
• Update Time: 2025-11-01

3-(4-bromophenyl)-8-(3-chloro-4-methylbenzenesulfonyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromophenyl)-8-[(3-chloro-4-methylphenyl)sulfonyl]-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• 3-(4-bromophenyl)-8-(3-chloro-4-methylbenzenesulfonyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

• Inchi： 1S/C20H19BrClN3O3S/c1-13-2-7-16(12-17(13)22)29(27,28)25-10-8-20(9-11-25)23-18(19(26)24-20)14-3-5-15(21)6-4-14/h2-7,12H,8-11H2,1H3,(H,24,26)
• InChI Key： AJVKPYKWFBIYNS-UHFFFAOYSA-N
• SMILES： N1C2(CCN(S(C3=CC=C(C)C(Cl)=C3)(=O)=O)CC2)N=C(C2=CC=C(Br)C=C2)C1=O

Experimental Properties

• Density: 1.63±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.24±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 3-(4-bromophenyl)-8-(3-chloro-4-methylbenzenesulfonyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

3-(4-bromophenyl)-8-(3-chloro-4-methylbenzenesulfonyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one (CAS No. 1215852-91-7): A Comprehensive Overview

3-(4-bromophenyl)-8-(3-chloro-4-methylbenzenesulfonyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one (CAS No. 1215852-91-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of triazaspirodecane derivatives, which are known for their diverse pharmacological properties, including anti-inflammatory, anti-cancer, and anti-viral activities.

The chemical structure of 3-(4-bromophenyl)-8-(3-chloro-4-methylbenzenesulfonyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one is characterized by a spirocyclic core with a triazole ring and substituted aromatic moieties. The presence of bromine and chlorine atoms, along with the sulfonyl group, imparts specific physicochemical properties that contribute to its biological activity. These features make it a promising candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of 3-(4-bromophenyl)-8-(3-chloro-4-methylbenzenesulfonyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to inflammatory responses.

In addition to its anti-inflammatory properties, 3-(4-bromophenyl)-8-(3-chloro-4-methylbenzenesulfonyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one has shown promising anti-cancer activity. Research conducted at the National Cancer Institute demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways.

The pharmacokinetic profile of 3-(4-bromophenyl)-8-(3-chloro-4-methylbenzenesulfonyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one has also been extensively studied. In vitro and in vivo experiments have shown that it exhibits good solubility and permeability characteristics, making it suitable for oral administration. Furthermore, the compound has demonstrated favorable metabolic stability and low toxicity in preclinical models.

The synthetic route for the preparation of 3-(4-bromophenyl)-8-(3-chloro-4-methylbenzenesulfonyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one has been optimized to improve yield and purity. A typical synthesis involves the reaction of 3-chloro-4-methylbenzenesulfonyl chloride with 3-amino-N-(bromophenyl)propanamide followed by cyclization under appropriate conditions. This multi-step process ensures the formation of the desired spirocyclic structure with high stereoselectivity.

In conclusion, 3-(4-bromophenyl)-8-(3-chloro-4-methylbenzenesulfonyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one (CAS No. 1215852-91-7) represents a promising lead compound in the development of novel therapeutic agents for inflammatory and cancer-related diseases. Its unique chemical structure and favorable biological properties make it an attractive target for further research and clinical evaluation.